Cas no 1007230-91-2 (Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride)

• Product Name: Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride
• CAS No: 1007230-91-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5069540
• PubChem ID: 131842862
• Update Time: 2025-10-28

Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride
• ethyl (1R,2R)-1-amino-2-ethylcyclopropane-1-carboxylate;hydrochloride
• Ethyl (1R,2R)-1-amino-2-ethylcyclopropane-1-carboxylate hydrochloride
• Rel-ethyl (1R,2R)-1-amino-2-ethylcyclopropane-1-carboxylate hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-3-6-5-8(6,9)7(10)11-4-2;/h6H,3-5,9H2,1-2H3;1H/t6-,8-;/m1./s1
• InChI Key： URJFFPOICMEAON-CIRBGYJCSA-N
• SMILES： Cl.O(CC)C([C@]1(C[C@H]1CC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Topological Polar Surface Area: 52.3

Additional information on Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride

Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride: A Comprehensive Overview

Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride, with CAS No 1007230-91-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclopropane ring with specific stereochemistry, which plays a crucial role in its biological activity and chemical reactivity.

The cyclopropane core of this compound is a three-membered ring, which introduces significant ring strain and makes it highly reactive. This structural feature is often exploited in organic synthesis to create molecules with desired biological properties. The amino group attached to the cyclopropane ring further enhances the compound's reactivity and potential for forming hydrogen bonds, which are critical in drug-receptor interactions.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (1R,2R) configuration ensures a specific spatial arrangement of substituents, which is essential for optimal interaction with biological targets. Researchers have demonstrated that this stereochemistry significantly influences the compound's ability to inhibit certain enzymes or modulate receptor activity.

Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride has been investigated for its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to penetrate cellular membranes and interact with intracellular targets makes it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, ensuring its suitability for biological studies. The use of chiral catalysts and stereoselective reactions has been pivotal in achieving this level of control.

In terms of pharmacokinetics, Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride exhibits favorable absorption and distribution properties. Studies have shown that it can be efficiently absorbed through oral administration and distributed to target tissues with minimal systemic toxicity. This makes it an attractive option for developing orally administered drugs.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored its ability to serve as a carrier for delivering therapeutic agents to specific cells or tissues. The cyclopropane ring's reactivity allows for the attachment of various functional groups, enabling the creation of conjugates with enhanced targeting capabilities.

Ethical considerations are also important when working with compounds like Ethyl (1R,2R)-1-amino-2-ethylcyclopropanecarboxylate hydrochloride. Ensuring compliance with regulatory standards and ethical guidelines is essential throughout all stages of research and development.